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Compound of Interest

Compound Name: Disperse blue 102

Cat. No.: B041164

Disperse Blue 102: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 102 is a monoazo disperse dye characterized by a nitothiazole functional
group.[1][2] It is primarily utilized in the textile industry for dyeing synthetic fibers, particularly
polyester, diacetate, and triacetate, yielding a red-light blue to blue color.[1][3][4] The dye is
applied through high-temperature dyeing processes or with the use of a carrier.[5] Beyond its
industrial application in textiles, Disperse Blue 102 has been mentioned for use as a biological
dye for microscopic observation of cells and tissues.[1] Notably, it is recognized as an
allergenic dye, capable of causing allergic contact dermatitis in sensitized individuals.[4][6]

Chemical Structure and Properties

Disperse Blue 102 is chemically identified as 3-[N-ethyl-3-methyl-4-[(E)-(5-nitro-1,3-thiazol-2-
yl)diazenyl]anilino]propane-1,2-diol.[7] Its structure features a substituted aniline coupled with a
nitothiazole moiety through an azo bridge.

Chemical Identifiers

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b041164?utm_src=pdf-interest
https://www.benchchem.com/product/b041164?utm_src=pdf-body
https://www.chembk.com/en/chem/Disperse%20Blue%20102
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-102.html
https://www.chembk.com/en/chem/Disperse%20Blue%20102
https://m.chemicalbook.com/ProductChemicalPropertiesCB1496941_EN.htm
https://enochdye.com/pigments/tds/?color297.html
https://en.wikipedia.org/wiki/Allergic_contact_dermatitis
https://www.benchchem.com/product/b041164?utm_src=pdf-body
https://www.chembk.com/en/chem/Disperse%20Blue%20102
https://enochdye.com/pigments/tds/?color297.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0830081.htm
https://www.benchchem.com/product/b041164?utm_src=pdf-body
https://www.lgcstandards.com/US/en/p/TRC-D493480
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value
3-[N-ethyl-3-methyl-4-[(E)-(5-nitro-1,3-thiazol-2-
IUPAC Name [_ Y - y-4-1EN ]
yl)diazenyl]anilino]propane-1,2-diol[7]
69766-79-6[8] (Current), 12222-97-8[2]
CAS Number
(Deleted)
Molecular Formula C15H10Ns504S[8]
CCN(CC(0)CO)clcec(N=Nc2ncc(s2)--INVALID-
SMILES
LINK--[O-])c(C)cl
INChI=1S/C15H19N504S/c1-3-19(8-12(22)9-
inchi 21)11-4-5-13(10(2)6-11)17-18-15-16-7-14(25-
n
15)20(23)24/h4-7,12,21-22H,3,8-9H2,1-
2H3/b18-17+
C.l. Name C.l. Disperse Blue 102, C.I. 111945[2]

Physicochemical Properties

Property Value

Molecular Weight 365.41 g/mol [8]

Appearance Dark blue to purple crystalline powder[1]
Soluble in water, ethanol, and chloroform[1];

Solubility Slightly soluble in DMSO and Methanol
(sonicated)[6]

Density 1.43 g/cm3[9]

Boiling Point 597.4 °C at 760 mmHg[9]

Flash Point 315.1 °C[9]

Vapor Pressure

4.03 x 107> mmHg at 25 °C[9]

Refractive Index

1.664[9]

XLogP3

2.48[10]
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Synthesis

The synthesis of Disperse Blue 102 involves a standard azo coupling reaction. The general
manufacturing method consists of the diazotization of 5-nitrothiazol-2-amine, which is then
coupled with 1-(ethyl(m-tolyl)amino)propane-1,2-diol.[2][3] A detailed, step-by-step
experimental protocol with specific reagents, quantities, and reaction conditions is not readily
available in the reviewed literature.

Reactants Process

S A (" Diazotization W Diazonium Salt
-hitrothiazok-e-amine J \_(e.g., NaNOz, HCI) / ™ Azo Coupling H Disperse Blue 102

A

1-(Ethyl(m-tolyl)amino) |
propane-1,2-diol

Click to download full resolution via product page
Synthesis of Disperse Blue 102.

Experimental Protocols
Textile Dyeing with Disperse Dyes (General Protocol)

Disperse Blue 102 is applied to synthetic fibers like polyester using a high-temperature, high-
pressure (HT-HP) exhaust dyeing method. This process facilitates the diffusion of the non-ionic
dye molecules into the hydrophobic fiber structure.

Materials:
» Polyester fabric
o Disperse Blue 102

» Dispersing agent
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e Acetic acid (to maintain pH 4.5-5.5)

e Sodium hydrosulfite and sodium hydroxide (for reduction clearing)
o High-temperature, high-pressure dyeing apparatus

Methodology:

» Fabric Preparation: The polyester fabric is first scoured to remove any oils, sizing agents, or
impurities that could interfere with dyeing.

e Dye Bath Preparation: A paste of the disperse dye and a dispersing agent is prepared and
then diluted with water. Acetic acid is added to adjust the pH of the dye bath to an acidic
range of 4.5-5.5, which is optimal for dye exhaustion.

o Dyeing Process: The fabric is introduced into the dye bath at approximately 60°C. The
temperature is then gradually raised to 130°C under pressure and maintained for 30-60
minutes.

e Cooling and Rinsing: After the dyeing cycle, the bath is slowly cooled to about 80°C before
the fabric is removed. The dyed fabric is then thoroughly rinsed with hot water.

e Reduction Clearing: To remove any unfixed dye from the fiber surface and improve fastness
properties, a reduction clearing process is performed. This involves treating the fabric in a
bath containing sodium hydrosulfite and sodium hydroxide at 70-80°C for about 15-20
minutes.

» Final Rinsing and Drying: The fabric is given a final rinse to remove residual chemicals and
then dried.
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(Fabric Scouring)

Dye Bath Preparation
(Dye, Dispersant, pH 4.5-5.5)

High-Temperature Dyeing
(130°C, 30-60 min)

(Cooling & Hot Rinse)

Reduction Clearing
(NaOH, Na2S204)

(Final Rinse & Dra
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General workflow for dyeing polyester fabric.

Toxicology and Safety
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Disperse Blue 102 is a known skin sensitizer and can cause allergic contact dermatitis (ACD).
[4][11] ACD is a Type IV delayed hypersensitivity reaction. Small molecules like Disperse Blue
102 are not immunogenic on their own but can act as haptens.

Mechanism of Allergic Contact Dermatitis

The immunologic mechanism for ACD involves two phases: sensitization and elicitation.

o Sensitization Phase: Upon initial contact, the low-molecular-weight Disperse Blue 102
(hapten) penetrates the epidermis. Here, it can covalently bind to endogenous proteins,
forming a hapten-carrier complex. This complex is recognized as foreign by antigen-
presenting cells (APCs), such as Langerhans cells. The APCs process the complex and
migrate to regional lymph nodes, where they present the antigenic epitope to naive T-
lymphocytes. This leads to the clonal expansion of antigen-specific memory T-cells.

« Elicitation Phase: Upon subsequent exposure to Disperse Blue 102, the hapten-protein
complexes are formed again. The circulating memory T-cells recognize these complexes in
the skin, leading to the release of pro-inflammatory cytokines (e.g., IFN-y, IL-2, IL-17).[12]
This cytokine release orchestrates an inflammatory response, resulting in the clinical
manifestations of dermatitis, such as erythema, edema, and vesiculation, typically within 48
hours of re-exposure.[12]
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Generalized signaling pathway of Allergic Contact Dermatitis.
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Due to its potential toxicity, appropriate safety measures, such as wearing chemical-resistant
gloves, goggles, and protective clothing, should be employed when handling Disperse Blue
102.[1] Work should be conducted in a well-ventilated area to avoid inhalation of the powder.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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